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  4. (3Ar,4S,5R,6aS)-4-(Hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl benzoate
(3Ar,4S,5R,6aS)-4-(Hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl benzoate (3Ar,4S,5R,6aS)-4-(Hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl benzoate
Brand Name: Vulcanchem
CAS No.: 39746-00-4
VCID: VC0132249
InChI: InChI=1S/C15H16O5/c16-8-11-10-6-14(17)19-12(10)7-13(11)20-15(18)9-4-2-1-3-5-9/h1-5,10-13,16H,6-8H2/t10-,11-,12+,13-/m1/s1
SMILES: C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=CC=C3)CO
Molecular Formula: C15H16O5
Molecular Weight: 276.28 g/mol

(3Ar,4S,5R,6aS)-4-(Hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl benzoate

CAS No.: 39746-00-4

Reference Standards

VCID: VC0132249

Molecular Formula: C15H16O5

Molecular Weight: 276.28 g/mol

(3Ar,4S,5R,6aS)-4-(Hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl benzoate - 39746-00-4

CAS No. 39746-00-4
Product Name (3Ar,4S,5R,6aS)-4-(Hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl benzoate
Molecular Formula C15H16O5
Molecular Weight 276.28 g/mol
IUPAC Name [(3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate
Standard InChI InChI=1S/C15H16O5/c16-8-11-10-6-14(17)19-12(10)7-13(11)20-15(18)9-4-2-1-3-5-9/h1-5,10-13,16H,6-8H2/t10-,11-,12+,13-/m1/s1
Standard InChIKey OBRRYUZUDKVCOO-FVCCEPFGSA-N
Isomeric SMILES C1[C@H]2[C@H](CC(=O)O2)[C@H]([C@@H]1OC(=O)C3=CC=CC=C3)CO
SMILES C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=CC=C3)CO
Canonical SMILES C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=CC=C3)CO
Synonyms (3aR,4S,5R,6aS)-5-(Benzoyloxy)hexahydro-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one; [3aR-(3aα,4α,5β,6aα)]-5-(Benzoyloxy)hexahydro-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one; PGX 4;
PubChem Compound 2724454
Last Modified Nov 11 2021
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